1-(benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate

• IUPAC Name: 1-benzylsulfonyl-4-[(4-methylsulfanylphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H24N2O2S2.C2H2O4/c1-24-19-9-7-17(8-10-19)15-20-11-13-21(14-12-20)25(22,23)16-18-5-3-2-4-6-18;3-1(4)2(5)6/h2-10H,11-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: ZAJNMHGZSVAOCB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)CC3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C21H26N2O6S2
• Molecular Weight: 466.6 g/mol

Description

1-(Benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate, also known as BZP-MT, is a chemical compound that belongs to the family of piperazine derivatives. It is a potential drug candidate that has shown promising results in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate exerts its therapeutic effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. This compound also activates the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation. The compound has also been shown to modulate the activity of various ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress in the brain and other tissues. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases. The compound has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

1-(benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. The compound has also been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 1-(benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate. One potential direction is to further investigate its neuroprotective effects in animal models of neurodegenerative diseases. Another direction is to study its potential use in treating chronic pain and inflammation. The compound could also be further optimized to improve its solubility and bioavailability. Overall, this compound is a promising drug candidate that has shown potential for various therapeutic applications.

Scientific Research Applications

1-(benzylsulfonyl)-4-[4-(methylthio)benzyl]piperazine oxalate has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has shown neuroprotective effects in animal models of these diseases.